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Compound of Interest

Compound Name: Calcium di(octacosanoate)

CAS No.: 52258-47-6

Cat. No.: B1623219

Get Quote

Executive Summary & Chemical Profile
Calcium di(octacosanoate) (also known as Calcium Montanate) is the calcium salt of

octacosanoic acid (

).[1] Unlike shorter-chain analogs (e.g., Calcium Octoate, C8), which can be acute irritants, this
C28-chain molecule is a high-molecular-weight, waxy solid characterized by extreme
hydrophobicity and chemical inertness.

While generally classified as low-toxicity, its disposal poses specific operational challenges

often overlooked in standard safety data sheets (SDS). The primary risks are not toxicological,

but infrastructural (plumbing occlusion) and physical (combustible dust).
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Parameter Data Operational Implication

Chemical Name Calcium di(octacosanoate) Calcium salt of Montanic Acid

CAS Number 52258-47-6 Use for waste manifesting

Formula
High carbon content = High

calorific value for incineration

Physical State
White/Off-white Powder or

Flakes
Potential for dust generation

Solubility (Water) Negligible (< 0.1 mg/L)

DO NOT FLUSH. Will

precipitate and clog drains

immediately.[1][2]

Solubility (Organic)
Soluble in hot non-polar

solvents (e.g., Xylene)

Requires organic solvent for

cleaning glassware.

Hazard Assessment & Pre-Disposal Handling[3]
The "Sewer-Safe" Misconception
A common error in research labs is assuming "Low Toxicity" equals "Drain Safe." Why this fails:

Calcium di(octacosanoate) functions as a metallic soap. When introduced to an aqueous

environment, the calcium ion binds the two C28 fatty acid chains into a rigid, insoluble matrix.

In a drainage system, this does not dissolve; it agglomerates with other lipids to form "soap

scum" concretions that require mechanical removal.

Combustible Dust Warning
Like Calcium Stearate, Calcium di(octacosanoate) in fine powder form can form explosive

dust clouds if suspended in air in high concentrations.

Threshold: Avoid generating dust clouds > 30 g/m³.

Control: Use local exhaust ventilation (fume hood) when transferring large quantities (>

500g).

Recommended PPE[4][5][6][7]
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Gloves: Nitrile (Standard 4-mil). The compound is lipophilic but not permeating.

Respiratory: N95 mask if handling open powder outside a fume hood to prevent nuisance

dust inhalation.

Eyes: Safety glasses with side shields.[3]

Operational Disposal Protocol
This protocol ensures compliance with RCRA (USA) and REACH (EU) standards for solid

chemical waste.

Workflow Visualization: Waste Stream Decision Tree
Waste Generation:

Calcium di(octacosanoate)

Is the waste
Solid or Liquid?

Solid (Powder/Wipes)

 Dry Powder

Liquid (Dissolved in Solvent)

 Solution

Containerize:
HDPE Wide-Mouth Jar

Containerize:
Solvent Waste Carboy

Labeling:
'Non-Hazardous Chemical Waste'

(Unless solvent is hazardous)

Final Disposal Method:
High-Temperature Incineration
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Figure 1: Logic flow for determining the correct waste stream based on the physical state of the

material.

Step-by-Step Procedure
Phase 1: Collection & Segregation

Solids: Collect pure powder, contaminated weighing boats, and dry wipes in a wide-mouth

HDPE jar.

Why HDPE? It is impact-resistant and chemically compatible with fatty acid salts.

Liquids: If the calcium salt is dissolved in a solvent (e.g., hexane, toluene), the waste profile

is dictated by the solvent, not the salt. Discard into the "Flammable Organic Solvent" stream.

Segregation: Do not mix with strong oxidizers (e.g., perchlorates, nitrates). The fatty acid

chains act as a fuel source and can react exothermically with oxidizers.

Phase 2: Labeling
Even if considered "non-regulated" by DOT standards, laboratory safety protocols require

explicit labeling.

Label Text: "Waste Calcium Di(octacosanoate)"

Hazard Checkbox: Mark "None" or "Irritant" (depending on local EHS strictness regarding

dusts).

Constituents: List "Calcium Montanate / Octacosanoic Acid Salt."[1]

Phase 3: Spill Cleanup (Dry vs. Wet)
CRITICAL: Do not use water to clean up a powder spill. It will create a slippery, hydrophobic

smear that is difficult to remove.
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Spill Incident Select Method

Dry Sweep/Vacuum
(Preferred)

Wet Mop
(Avoid)

 Creates Hazard

Solvent Wipe
(Final Polish)

 Remove Residue
Solid Waste Bin

Click to download full resolution via product page

Figure 2: Cleanup workflow emphasizing dry recovery methods to prevent slip hazards.

Sweep/Vacuum: Use a brush and dustpan or a HEPA vacuum for the bulk powder.

Solvent Wipe: Wet a paper towel with Isopropyl Alcohol (IPA) or Ethanol to wipe the surface.

The alcohol helps solvate the waxy residue that water cannot touch.

Wash: Only use soap and water after the visible solid is removed.

Regulatory Compliance & Final Disposition
US Regulations (RCRA)
Under the Resource Conservation and Recovery Act (RCRA), Calcium Di(octacosanoate) is
not a P-listed or U-listed hazardous waste [1]. However, it falls under the "General Chemical

Waste" category.

Classification: Non-RCRA Regulated Solid (unless contaminated with solvents).

Generator Status: Counts toward total waste volume but does not trigger acute hazardous

waste thresholds.

European Regulations (REACH/CLP)
EC Number: 257-794-9[1][2][4]

Status: Generally considered not persistent, bioaccumulative, and toxic (PBT) [2].

Disposal Code (EWC): 07 01 99 (Wastes not otherwise specified).
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The Ultimate Fate: Incineration
The preferred disposal method for long-chain fatty acid salts is incineration.

Mechanism: High-temperature combustion converts the octacosanoate chain (

) into

and water.

Residue: The calcium component remains as Calcium Oxide/Carbonate ash, which is

captured by the incinerator's scrubbing systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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